![molecular formula C17H15FN4O2 B2460040 6-(4-fluorobenzyl)-3-((2-methoxyphenyl)amino)-1,2,4-triazin-5(4H)-one CAS No. 899943-23-8](/img/structure/B2460040.png)
6-(4-fluorobenzyl)-3-((2-methoxyphenyl)amino)-1,2,4-triazin-5(4H)-one
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Description
“6-(4-fluorobenzyl)-3-((2-methoxyphenyl)amino)-1,2,4-triazin-5(4H)-one” is a chemical compound that belongs to the class of organic compounds known as triazinones . These are aromatic compounds containing a 1,2,4-triazine ring substituted with one oxo group.
Molecular Structure Analysis
The molecular structure of this compound includes a 1,2,4-triazine ring, which is a six-membered aromatic ring with three nitrogen atoms and one oxygen atom . The compound also contains a fluorobenzyl group and a methoxyphenylamino group attached to the triazine ring.Scientific Research Applications
Antibacterial and Antifungal Agents
Fluorine-containing compounds, including those with 1,2,4-triazine moieties, have been explored for their potential antibacterial and antifungal activities. For example, the synthesis of new fluorine-containing thiadiazolotriazinones has been investigated for potential antibacterial properties, with some compounds showing promising activity at low concentrations (Holla, B. S., Bhat, K., & Shetty, N. S., 2003). Similarly, certain 1,2,4-triazole derivatives have been synthesized and found to possess good or moderate antimicrobial activities against various microorganisms (Bektaş, H., Karaali, N., Sahin, D., Demirbaş, A., Karaoglu, S., & Demirbas, N., 2007).
Anticancer Evaluation
Compounds with a 1,2,4-triazine backbone have also been evaluated for their anticancer activities. A study on 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives revealed that some synthesized compounds exhibited anticancer activity against a panel of 60 cell lines derived from various cancer types, demonstrating the potential of such compounds in cancer research (Bekircan, O., Kucuk, M., Kahveci, B., & Bektaş, H., 2008).
Material Science Applications
Research into 1,2,4-triazine derivatives extends beyond biomedical applications to material science. For instance, studies on polyphilic hydrogen-bonded block molecules involving semiperfluorinated and silylated molecular fragments have explored the mesomorphic properties of 1,2,4-triazines, indicating their potential in creating advanced materials with specific structural and functional properties (Vogel, L., Janietz, D., Prehm, M., & Tschierske, C., 2017).
Properties
IUPAC Name |
6-[(4-fluorophenyl)methyl]-3-(2-methoxyanilino)-4H-1,2,4-triazin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN4O2/c1-24-15-5-3-2-4-13(15)19-17-20-16(23)14(21-22-17)10-11-6-8-12(18)9-7-11/h2-9H,10H2,1H3,(H2,19,20,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZDSPLQBBGHMAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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